Cas no 141074-66-0 (2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester)

• Product name: 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester
• CAS No: 141074-66-0
• MF: C₁₃H₁₆O₄
• Molecular Weight: 236.263744354248
• CID: 1301419

2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,5-dihydroxyphenyl)-, butyl ester

• Inchi： 1S/C13H16O4/c1-2-3-8-17-13(16)7-4-10-9-11(14)5-6-12(10)15/h4-7,9,14-15H,2-3,8H2,1H3
• InChIKey： HTMJJJKMCTZCHI-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C=CC1=CC(O)=CC=C1O

Computed Properties

• 精确分子量: 236.10488

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 424.5±35.0 °C(Predicted)
• PSA: 66.76
• 酸度系数(pKa): 9.12±0.43(Predicted)